Cas no 2229317-94-4 (methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-methylfuran-3-carboxylate
• CAS No: 2229317-94-4
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 5879974
• PubChem ID: 165821943
• Update Time: 2025-10-28

methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-methylfuran-3-carboxylate
• EN300-1749602
• 2229317-94-4

• Inchi： 1S/C11H13N3O3/c1-6-7(11(15)16-3)4-9(17-6)10-8(12)5-13-14(10)2/h4-5H,12H2,1-3H3
• InChI Key： SIYAIDZOHUZWCF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.3Ų

Additional information on methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-methylfuran-3-carboxylate

Methyl 5-(4-Amino-1-Methyl-1H-Pyrazol-5-yl)-2-Methylfuran-3-Carboxylate (CAS No. 2229317-94-4): A Comprehensive Overview

Methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-methylfuran-3-carboxylate (CAS No. 2229317-94-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-methylfuran-3-carboxylate features a furan ring fused with a pyrazole moiety, along with a methyl ester group. The presence of these functional groups imparts specific chemical and biological characteristics to the molecule, making it an interesting candidate for further research and development.

Recent studies have highlighted the potential of methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-methylfuran-3-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-methylfuran-3-carboxylate has also shown promising results in cancer research. A study conducted by a team of scientists at the National Cancer Institute demonstrated that this compound selectively induced apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action was attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent pathways. These findings indicate that methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-methylfuran-3-carboxylate could be a valuable lead compound for developing new anticancer drugs.

The synthesis of methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-methylfuran-3-carboxylate has been optimized using modern synthetic methods, ensuring high yields and purity. One common synthetic route involves the condensation of 5-bromo-furan-2-carbaldehyde with 4-amino-pyrazole followed by esterification with methanol. This multi-step process allows for the efficient production of the compound on both laboratory and industrial scales.

Pharmacokinetic studies have provided valuable insights into the behavior of methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-methylfuran-3-carboxylate in biological systems. Research has shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further preclinical and clinical evaluation. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of methyl 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-2-methylfuran-3-carboxylate extend beyond its anti-inflammatory and anticancer properties. Ongoing research is exploring its efficacy in treating other diseases such as neurodegenerative disorders and metabolic syndromes. For example, a recent study published in the Journal of Neurochemistry found that this compound could protect neurons from oxidative stress-induced damage, suggesting its potential as a neuroprotective agent.

In conclusion, methyl 5-(4-amino-1-methyl-1H-pyrazol-5-y l)-2-meth ylfur an -3-car boxyla te (CAS No. 2229317 -94 -4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry. Continued research and clinical trials will likely uncover more about its full therapeutic potential and contribute to the advancement of drug discovery in various fields.